1-(2-chlorophenyl)-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide
• InChI: InChI=1S/C15H18ClNO4S/c1-15(18,9-13-6-4-8-21-13)11-17-22(19,20)10-12-5-2-3-7-14(12)16/h2-8,17-18H,9-11H2,1H3
• InChI Key: BGIXFRSJHZPBCH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)(CNS(=O)(=O)CC2=CC=CC=C2Cl)O
• Molecular Formula: C15H18ClNO4S
• Molecular Weight: 343.8 g/mol
• CAS No.: 1795413-65-8

Description

1-(2-chlorophenyl)-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)methanesulfonamide is a useful research compound. Its molecular formula is C15H18ClNO4S and its molecular weight is 343.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques : Research into methanesulfonamide derivatives involves various synthesis techniques, including the reaction of chlorophenyl-ethanones with glycerol, leading to the formation of dioxolanes and dioxanes, further transformed into methanesulfonates through methanesulfonyl chloride reaction. These compounds have been studied for their crystal structures and chemical properties through extensive spectroscopic methods, including 1H and 13C NMR, and confirmed by single-crystal X-ray crystallography (Upadhyaya et al., 1997).

• Structural Studies : Detailed structural studies of methanesulfonamide derivatives highlight the conformation of the N—H bond in relation to chloro substituents and the arrangement of molecules in crystal structures through hydrogen bonding. These studies provide insights into the molecular geometry and potential for biological activity, as indicated by the available amide H atom for receptor molecule interaction (Gowda, Foro, Fuess, 2007; Gowda, Foro, Fuess, 2007).

Applications in Chemical Reactions and Biological Activity

• Chemical Reactions : Research into the reactivity of methanesulfonamide derivatives with other compounds, such as furfural and furan, in specific reaction conditions to produce furylmethane derivatives highlights the potential for clean and high-yield synthesis strategies. These strategies involve the use of –SO3H functionalized ionic liquids, indicating the importance of acidic and catalytic environments for optimizing product yields (Shinde, Rode, 2017).

• Anti-Acetylcholinesterase Activity : Some studies have explored the synthesis of methanesulfonates with potential biological activities, such as anti-acetylcholinesterase effects. These studies involve the preparation of specific sulfonamide derivatives and testing their efficacy, providing a basis for further exploration of these compounds in biological contexts (Holan, Virgona, Watson, 1997).

Mechanism of Action

Target of Action

• HMG-CoA reductase plays a crucial role in cholesterol biosynthesis by catalyzing the conversion of HMG-CoA to mevalonate .

Mode of Action

• Consequently, cellular cholesterol levels decrease, leading to upregulation of low-density lipoprotein (LDL) receptors on cell surfaces, which enhances LDL uptake from the bloodstream .

Biochemical Pathways

• Additionally, decreased mevalonate production affects the synthesis of other essential molecules, such as coenzyme Q10 and isoprenoids .

Pharmacokinetics

The compound is orally administered and absorbed in the gastrointestinal tract. It binds to plasma proteins and distributes throughout the body. Metabolized primarily by the liver via cytochrome P450 enzymes. Eliminated mainly through feces and urine. Affected by food intake and individual variations .

Result of Action

• However, potential side effects include myopathy and liver enzyme elevation .

Action Environment

Diet, drug interactions, and genetic variations influence the compound’s efficacy. Proper storage conditions (e.g., avoiding light and moisture) maintain stability .